Cas no 20323-75-5 (1-Oxo-2-methyl-6,7-dimethoxy-1,2-dihydroisoquinoline)

1-Oxo-2-methyl-6,7-dimethoxy-1,2-dihydroisoquinoline structure
20323-75-5 structure
Product Name:1-Oxo-2-methyl-6,7-dimethoxy-1,2-dihydroisoquinoline
CAS No:20323-75-5
MF:C12H13NO3
MW:219.236523389816
CID:253256
PubChem ID:11367984
Update Time:2025-04-19

1-Oxo-2-methyl-6,7-dimethoxy-1,2-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-Oxo-2-methyl-6,7-dimethoxy-1,2-dihydroisoquinoline
    • 6,7-dimethoxy-2-methylisoquinolin-1-one
    • 1(2H)-Isoquinolinone,6,7-dimethoxy-2-methyl
    • 6,7-dimethoxy-2-methyl-1(2H)-isoquinolinone
    • 6,7-dimethoxy-2-methyl-1(2H)-isoquinolone
    • 6,7-Dimethoxy-2-methyl-2H-isochinolin-1-on
    • 6,7-dimethoxy-2-methyl-2H-isoquinolin-1-one
    • N-methyl-6,7-dimethoxy-1,2-dihydroisoquinolin-1-one
    • N-methyl-6,7-dimethoxyisoquinolone
    • 1-oxo-6,7-dimethoxy-2-methyl-1,2-dihydroisoquinoline
    • 20323-75-5
    • SCHEMBL16328854
    • 6,7-Dimethoxy-2-methylisoquinolin-1(2H)-one
    • 6, 7-dimethoxy-2-methylisoquinolin-1-one
    • DTXSID20463739
    • G75125
    • 1(2H)-Isoquinolinone, 6,7-dimethoxy-2-methyl-
    • Inchi: 1S/C12H13NO3/c1-13-5-4-8-6-10(15-2)11(16-3)7-9(8)12(13)14/h4-7H,1-3H3
    • InChI Key: HCHLTWGUUUDWFP-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C=CN(C)C(C=2C=1)=O)OC

Computed Properties

  • Exact Mass: 219.09000
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Density: 1.184
  • Boiling Point: 403.9 °C at 760 mmHg
  • Flash Point: 198.1 °C
  • PSA: 40.46000
  • LogP: 1.55570

1-Oxo-2-methyl-6,7-dimethoxy-1,2-dihydroisoquinoline Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-Oxo-2-methyl-6,7-dimethoxy-1,2-dihydroisoquinoline Related Literature

  • 1. Studies on the syntheses of heterocyclic compounds. Part CCCLXXXV. Pschorr reactions of 1-(2-aminobenzyl)- and 1-(2-aminophenethyl)-1,2,3,4-tetrahydroisoquinolines (total synthesis of thalicsimidine)
    T. Kametani,K. Takahashi,T. Sugahara,M. Koizumi,K. Fukumoto J. Chem. Soc. C 1971 1032
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